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Compound of Interest

Compound Name: FAM tetrazine, 5-isomer

Cat. No.: B11933262 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like FAM tetrazine, 5-isomer are paramount to ensuring

laboratory safety and environmental protection. This guide provides a comprehensive, step-by-

step operational plan for the proper disposal of this fluorescent probe. While a specific Safety

Data Sheet (SDS) for FAM tetrazine, 5-isomer is not readily available, the following

procedures are based on guidelines for analogous tetrazine compounds and fluorescent dyes

and align with general laboratory hazardous waste protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is critical to handle FAM tetrazine, 5-isomer with

appropriate care. Based on data from similar compounds, it should be treated as a potential

irritant to the skin, eyes, and respiratory system.

Personal Protective Equipment (PPE) is mandatory:

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required to prevent skin contact.

Respiratory Protection: If handling the compound as a powder or if there is a risk of

aerosolization, a dust mask or respirator should be used.
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Waste Classification and Segregation
FAM tetrazine, 5-isomer and any materials contaminated with it should be classified as

hazardous chemical waste. It is crucial to segregate this waste stream to prevent unintended

reactions.

Do NOT mix FAM tetrazine, 5-isomer waste with:

Strong oxidizing agents

Acids or bases unless part of a specific neutralization protocol approved by your institution's

Environmental Health and Safety (EHS) office.

Other incompatible chemical waste streams.

Step-by-Step Disposal Protocol
The primary and safest method for the disposal of FAM tetrazine, 5-isomer is through your

institution's certified hazardous waste management program.

Waste Collection:

Collect all waste FAM tetrazine, 5-isomer, including residual amounts in original

containers and any contaminated materials (e.g., weighing paper, pipette tips, gloves), in a

designated and clearly labeled hazardous waste container.[1]

The container must be chemically resistant, in good condition, and have a tightly sealing

lid.[2]

Labeling of Hazardous Waste:

Clearly label the waste container with a "Hazardous Waste" tag.[3]

The label must include:

The full chemical name: "FAM tetrazine, 5-isomer" (avoid abbreviations or formulas).

The approximate concentration and quantity of the waste.
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The date the waste was first added to the container.

Associated hazards (e.g., "Irritant," "Handle with Caution").[3]

Storage of Hazardous Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[4]

The SAA should be in a cool, dry, and well-ventilated location, away from general

laboratory traffic and incompatible materials.[1]

Ensure the container is kept closed at all times, except when adding waste.[5]

Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or

sand.[3]

Collect the spilled material and contaminated absorbent into the designated hazardous

waste container.[1]

Clean the spill area with a suitable solvent (e.g., acetone or ethanol), followed by soap and

water. Collect all cleaning materials as hazardous waste.[1]

Do not allow the spilled material to enter drains or water courses.

Final Disposal:

Once the hazardous waste container is full, or if it has been in storage for a period

approaching your institution's limit (often 90 days), arrange for its disposal.[2]

Contact your institution's Environmental Health and Safety (EHS) office or the designated

chemical waste disposal contractor to schedule a pickup.[1][5]
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Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[1]

Under no circumstances should FAM tetrazine, 5-isomer be disposed of down the drain or in

regular trash.[1][6]

Quantitative Data Summary
For clarity and quick reference, the following table summarizes key information regarding FAM
tetrazine, 5-isomer.

Property Value Source

Molecular Formula C₃₁H₂₁N₅O₆ [7][8]

Molecular Weight 559.53 g/mol [7][8]

Appearance Yellow solid [8]

Solubility Good in DMF and DMSO [7][8]

Storage Conditions -20°C in the dark, desiccated [7][8]

Excitation Maximum ~492 nm [7]

Emission Maximum ~517 nm [7]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of FAM tetrazine,
5-isomer.
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FAM Tetrazine, 5-Isomer Disposal Workflow
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Workflow for the safe disposal of FAM tetrazine, 5-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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